Cas no 55804-70-1 (Coumarin 307)

• Product Name: Coumarin 307
• CAS No: 55804-70-1
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 56850
• PubChem ID: 72817
• Update Time: 2025-04-18

Coumarin 307 Chemical and Physical Properties

Names and Identifiers

• Coumarin 307
• 7-Ethylamino-6-methyl-4-trifluoromethylcoumarin
• 7-(ethylamino)-6-methyl-4-(trifluoromethyl)chromen-2-one
• 2H-1-Benzopyran-2-one,7-(ethylamino)-6-methyl-4-(trifluoromethyl)
• 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-chromen-2-one
• Coumarin 503
• coumarin C307
• NSC-338966
• 5QGX849ZTL
• CHEMBL2007046
• EINECS 259-828-8
• 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2-benzopyrone
• starbld0016866
• 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-chromen-2-
• CB07516
• AKOS001581141
• BB 0260533
• DTXSID9069055
• SMSF0014455
• coumarin-307
• SCHEMBL142712
• 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-1-benzopyran-2-one
• NCI60_002991
• HMS1648B05
• CBMicro_005437
• NSC 338966
• CS-0322921
• NS00054972
• 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)coumarin
• SR-01000597172
• NSC338966
• 2H-1-Benzopyran-2-one, 7-(ethylamino)-6-methyl-4-(trifluoromethyl)-
• Coumarin307
• NRZJOTSUPLCYDJ-UHFFFAOYSA-N
• SR-01000597172-1
• BIM-0005339.P001
• 55804-70-1
• 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-1-benzopyran-2-one; 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)coumarin; Coumarin 503; NSC 338966;
• STK500544

• Inchi： 1S/C13H12F3NO2/c1-3-17-10-6-11-8(4-7(10)2)9(13(14,15)16)5-12(18)19-11/h4-6,17H,3H2,1-2H3
• InChI Key： NRZJOTSUPLCYDJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=O)OC2C=C(C(C)=CC=21)NCC)(F)F

Computed Properties

• Exact Mass: 271.08200
• Monoisotopic Mass: 271.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not available
• Density: 1.2806 (estimate)
• Melting Point: 184 ºC
• Boiling Point: 338.5ºC at 760mmHg
• Flash Point: 158.5ºC
• Refractive Index: 1.547
• PSA: 42.24000
• LogP: 3.62500
• Solubility: Not available

Coumarin 307 Security Information

• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives